Cas no 330190-89-1 (N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-3-(trifluoromethyl)benzamide)

• Product Name: N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-3-(trifluoromethyl)benzamide
• CAS No: 330190-89-1
• MF: C₁₆H₉F₄N₃OS
• MW: 367.320775747299
• CID: 6078194
• PubChem ID: 7090944
• Update Time: 2025-05-21

N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-3-(trifluoromethyl)benzamide
• N-(5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl)-3-(trifluoromethyl)benzamide
• Benzamide, N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-3-(trifluoromethyl)-
• F0326-1150
• AB00131367-02
• AKOS024575644
• 330190-89-1
• N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-3-(trifluoromethyl)benzamide
• SR-01000424611
• SR-01000424611-1

• Inchi： 1S/C16H9F4N3OS/c17-12-6-4-9(5-7-12)14-22-23-15(25-14)21-13(24)10-2-1-3-11(8-10)16(18,19)20/h1-8H,(H,21,23,24)
• InChI Key： JAYLTFROCKHGNZ-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(F)C=C2)S1)(=O)C1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 367.04024574g/mol
• Monoisotopic Mass: 367.04024574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 83.1Ų

Additional information on N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-3-(trifluoromethyl)benzamide

Professional Introduction to N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-3-(trifluoromethyl)benzamide (CAS No. 330190-89-1)

N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-3-(trifluoromethyl)benzamide, identified by its CAS number 330190-89-1, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both fluorine and trifluoromethyl substituents in its molecular framework suggests enhanced metabolic stability and improved binding affinity, which are critical factors in the development of novel therapeutic agents.

The core structure of this compound consists of a benzamide moiety linked to a thiadiazole ring, which is further substituted with a 4-fluorophenyl group and a trifluoromethyl group. The thiadiazole ring is known for its versatility in medicinal chemistry, often serving as a pharmacophore in various bioactive molecules. Its ability to interact with biological targets such as enzymes and receptors makes it a valuable scaffold for drug design. The benzamide group, on the other hand, is commonly found in many pharmacologically active compounds due to its role in modulating protein-protein interactions and enzyme activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding properties of this compound with high accuracy. Studies have shown that the fluorine and trifluoromethyl substituents enhance the lipophilicity of the molecule, which can improve its oral bioavailability. Additionally, the electron-withdrawing nature of these groups can modulate the electronic properties of the thiadiazole ring, influencing its interactions with biological targets.

In vitro studies have demonstrated that N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-3-(trifluoromethyl)benzamide exhibits promising activity against several targets relevant to human health. For instance, preliminary research suggests that it may possess inhibitory effects on enzymes involved in inflammatory pathways. The fluorine substituent has been shown to enhance binding affinity by increasing hydrophobic interactions with aromatic residues in protein active sites. Similarly, the trifluoromethyl group can contribute to steric hindrance and improved binding stability.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine and trifluoromethyl groups often necessitates specialized synthetic methodologies to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired heterocyclic framework efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for further biological evaluation.

One of the key challenges in pharmaceutical development is optimizing drug-like properties such as solubility, permeability, and metabolic stability. The presence of both fluorine and trifluoromethyl groups in N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-3-(trifluoromethyl)benzamide presents both opportunities and challenges. While these substituents enhance binding affinity, they can also affect solubility and metabolic clearance. Therefore, careful optimization of the molecular structure is essential to achieve an ideal balance of pharmacokinetic properties.

Recent studies have highlighted the importance of fluorinated compounds in modern drug discovery. The ability of fluorine atoms to modulate physicochemical properties has led to their widespread use in pharmaceuticals. For example, fluoroaromatic compounds have been shown to exhibit improved bioavailability and prolonged half-life compared to their non-fluorinated counterparts. The compound under discussion is no exception and represents a promising candidate for further development.

The role of thiadiazole derivatives as therapeutic agents has been well-documented in various scientific literature. These compounds have shown efficacy against a range of diseases, including infectious diseases and cancer. The structural features of N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-3-(trifluoromethyl)benzamide, particularly the thiadiazole ring system, make it a suitable candidate for exploring new therapeutic avenues.

In conclusion, N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-3-(trifluoromethyl)benzamide (CAS No. 330190-89-1) is a structurally complex and pharmacologically interesting compound with potential applications in drug development. Its unique combination of fluorine and trifluoromethyl substituents enhances its binding affinity and metabolic stability, making it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play a crucial role in addressing unmet medical needs.